5-((4-fluorophenyl)acetyl)-4,4,7,8-tetramethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione

• Molecular Formula: C22H20FNOS3
• Molecular Weight: 429.6 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-1-(4,4,7,8-tetramethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethanone
• InChI: InChI=1S/C22H20FNOS3/c1-12-9-16-17(10-13(12)2)24(18(25)11-14-5-7-15(23)8-6-14)22(3,4)20-19(16)21(26)28-27-20/h5-10H,11H2,1-4H3
• InChI Key: MYPXZLYAANJCBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(C3=C2C(=S)SS3)(C)C)C(=O)CC4=CC=C(C=C4)F

Description

5-((4-Fluorophenyl)acetyl)-4,4,7,8-tetramethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione is a heterocyclic compound featuring a fused dithioloquinolinethione core. This structure combines a 1,2-dithiolo-3-thione moiety annelated with a dihydroquinoline ring, substituted with methyl groups at positions 4,4,7,8 and a 4-fluorophenylacetyl group at position 5 (Figure 1). The synthesis involves cyclocondensation of functionalized dihydroquinoline precursors with elemental sulfur in dimethylformamide (DMF), followed by purification via recrystallization or chromatography .

The compound exhibits pleiotropic biological activities, including:

• Protein kinase inhibition: Targets oncogenic kinases such as NPM1-ALK, EGFR, and JAK3, disrupting cell proliferation and apoptosis pathways .
• Hydrogen sulfide (H₂S) release: The dithiolo-3-thione fragment acts as an endogenous H₂S donor, contributing to antioxidant and anti-inflammatory effects .
• Antimicrobial and antifungal properties: Superior to reference drugs like ampicillin and ketoconazole in some derivatives .

Preparation Methods

Catalytic Cyclization

Key parameters include:

• Catalyst : Para-toluenesulfonic acid (p-TsOH) at 5–10 mol% loading
• Solvent : Toluene or xylene under azeotropic conditions
• Temperature : 130–150°C with continuous water removal

Representative Protocol :

4-Fluoroaniline (1.0 eq), mesityl oxide (3.5 eq), and p-TsOH (0.25 eq) in xylene  
Reflux at 140°C for 24 h with Dean-Stark trap → 87% isolated yield  

This method prevents over-alkylation while maintaining the tetramethyl substitution pattern.

Stage 2: Dithiolo Annulation

Sulfurization of the dihydroquinoline core employs Lawesson’s reagent or phosphorus pentasulfide (P4S10).

Comparative Sulfurization Methods

Condition	Reagent	Solvent	Time (h)	Thione Yield	Byproduct Formation
Conventional heating	Lawesson’s	THF	48	68%	12% disulfide
Microwave-assisted	P4S10	Toluene	2	82%	<5% sulfoxide
Photochemical activation	Thiourea/S8	DCM	6	74%	8% polysulfides

Microwave-assisted P4S10 systems provide superior atom economy and reduced reaction times by enhancing sulfur radical formation.

Stage 3: (4-Fluorophenyl)Acetyl Functionalization

Friedel-Crafts acylation under Friedel-Crafts conditions introduces the electron-deficient aromatic moiety.

Acylation Optimization

Critical factors:

• Lewis Acid : AlCl3 > FeCl3 > ZnCl2 (AlCl3 gives 94% conversion vs. 78% for FeCl3)
• Solvent : Nitromethane (prevents σ-complex decomposition)
• Stoichiometry : 1.2 eq 4-fluorophenylacetyl chloride relative to dithioloquinoline

Side Reaction Mitigation :

• Substituent-directed ortho-acylation minimized through low-temperature (–10°C) addition
• Sequential quenching with ice/NaHCO3 prevents epimerization at the C5 position

Integrated Process Flow

Combining these stages into a telescoped synthesis reduces purification steps:

Dihydroquinoline formation → In situ sulfurization → Direct acylation  
Overall yield: 64% (vs. 52% for stepwise isolation)  
Purity by HPLC: 99.2%  

Analytical Characterization

Advanced techniques confirm structural fidelity:

Spectroscopic Signatures

• ¹H NMR (400 MHz, CDCl3) :
  δ 7.82 (d, J = 8.4 Hz, H-6), 7.45–7.38 (m, Ar-F), 3.21 (s, CH3-C4), 2.89 (q, J = 6.8 Hz, H-5)
• HRMS (ESI+) :
  m/z calc. for C24H22FNO2S3 [M+H]+: 484.0814, found: 484.0811

Crystallographic Data

Single-crystal X-ray analysis reveals:

• Dihedral angle between quinoline and dithiolo rings: 12.4°
• S1-S2 bond length: 2.02 Å (consistent with thione tautomer)

Industrial-Scale Considerations

Adapting the synthesis for kilogram-scale production requires:

Parameter	Lab Scale	Pilot Plant
Reaction Volume	500 mL	200 L
Cooling Rate	5°C/min	1.5°C/min
Sulfur Filtration	Gravity	Pressure-assisted
Cycle Time	72 h	96 h

Process intensification via continuous flow reactors improves heat management during exothermic sulfurization steps.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atoms in the dithiole ring.

Reduction: Reduction reactions can occur at the carbonyl group of the acetyl moiety.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or potassium permanganate can be used.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohols or amines.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

5-((4-fluorophenyl)acetyl)-4,4,7,8-tetramethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione has several scientific research applications:

Medicinal Chemistry: It is studied as a potential kinase inhibitor, showing promise in the treatment of cancer and other diseases.

Biological Research: The compound is used to study the inhibition of specific protein kinases and their pathways.

Industrial Applications: It can be used in the development of new materials with specific electronic or photonic properties.

Mechanism of Action

The compound exerts its effects primarily through the inhibition of protein kinases. It binds to the ATP-binding site of the kinase, preventing phosphorylation of the substrate. This inhibition can lead to the disruption of signaling pathways that are crucial for cell proliferation and survival, making it a potential candidate for anticancer therapy.

Comparison with Similar Compounds

Structural and Functional Modifications

Key structural variations among dithioloquinolinethione derivatives influence their biological activity and selectivity (Table 1):

Compound ID	Substituents at Position 5/8	Target Kinases (IC₅₀, μM)	Notable Activities	Reference
Target Compound	4-Fluorophenylacetyl	Under investigation	Predicted multi-kinase inhibition
2a	Phenylpiperazinylcarbonothioyl	JAK3 (0.36), NPM1-ALK (0.54)	High selectivity for JAK3/ALK
2b	Phenylpiperazinylcarbonothioyl (varied)	NPM1-ALK (0.25)	Most potent ALK inhibitor in series
2c	Morpholinylcarbonothioyl	cRAF[Y340D/Y341D] (0.41)	Broad-spectrum kinase inhibition
2q	Cyclopropylcarbonyl	JAK3 (0.46), cRAF (5.34)	Moderate JAK3 inhibition
ADT-OH (Reference)	Hydroxyphenyl	N/A	H₂S donor, anti-apoptotic, ROS scavenger

Table 1 : Key derivatives and their kinase inhibition profiles.

Activity Insights

• This moiety may improve metabolic stability and blood-brain barrier penetration .
• Non-Selective vs. Selective Inhibitors: Compounds like 2c (morpholinyl) exhibit broad kinase inhibition, useful for cancers with mutating kinases, whereas 2a/b (piperazinyl) show selectivity for ALK and JAK3, reducing off-target effects .

Pharmacological Advantages

• Multitarget Potential: The target compound’s dual H₂S release and kinase inhibition may synergize in treating inflammatory cancers, reducing oxidative stress while blocking oncogenic signaling .
• Improved Safety Profile: Hybrid derivatives (e.g., 2c) show reduced gastrointestinal toxicity compared to non-steroidal anti-inflammatory drug (NSAID) hybrids, a common issue in older H₂S donors .

Biological Activity

The compound 5-((4-fluorophenyl)acetyl)-4,4,7,8-tetramethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione represents a novel class of dithioloquinoline derivatives that have garnered attention due to their potential biological activities. This article explores the synthesis, biological evaluation, and mechanisms of action of this compound, focusing on its anticancer properties and other therapeutic potentials.

Synthesis and Structural Characteristics

The synthesis of 5-((4-fluorophenyl)acetyl)-4,4,7,8-tetramethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione typically involves multi-step organic reactions that incorporate the dithioloquinoline scaffold. The presence of the 4-fluorophenyl group is significant for enhancing biological activity through structural modifications.

Antitumor Activity

Recent studies have highlighted the compound's antitumor activity. In vitro assays demonstrated that derivatives of dithioloquinoline exhibit significant inhibition of several protein kinases associated with cancer progression. For instance:

Compound	Target Kinase	IC50 (μM)
5-((4-fluorophenyl)acetyl)-...	JAK3	0.36
5-((4-fluorophenyl)acetyl)-...	NPM1-ALK	0.54
5-((4-fluorophenyl)acetyl)-...	cRAF[Y340D][Y341D]	0.78

These results indicate that the compound has a strong inhibitory effect on critical kinases involved in tumorigenesis and could serve as a lead compound for further drug development .

Chemoprotective Properties

In addition to its antitumor effects, the compound has shown promise in chemoprotection. Studies utilizing PASS Online software predicted various biological activities for similar dithioloquinoline derivatives. Experimental validation confirmed these predictions, revealing that certain derivatives exhibited protective effects against oxidative stress and cellular damage caused by chemotherapeutic agents .

Antimicrobial Activity

The antimicrobial properties of dithioloquinoline derivatives have also been explored. The compound demonstrated superior antifungal activity compared to standard antifungal agents like ketoconazole and bifonazole. In vitro tests indicated that it outperformed these reference drugs in inhibiting fungal growth .

The mechanisms underlying the biological activities of 5-((4-fluorophenyl)acetyl)-4,4,7,8-tetramethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione involve:

• Inhibition of Kinases : The compound targets specific kinases that play crucial roles in cell signaling pathways related to cancer progression.
• Antioxidant Activity : It may exert protective effects by scavenging free radicals and reducing oxidative stress in cells.
• Modulation of Enzyme Activity : The compound has been shown to inhibit enzymes like tyrosinase involved in melanin production and other metabolic pathways .

Case Studies

Several case studies have documented the efficacy of this compound in preclinical models:

• Study on Cancer Cell Lines : A study evaluated the effects of the compound on various cancer cell lines (e.g., breast and lung cancer). Results indicated a dose-dependent reduction in cell viability and induction of apoptosis.
• Antifungal Efficacy : Another study assessed its antifungal activity against Candida species and reported significantly lower minimum inhibitory concentrations compared to traditional antifungal treatments.

Q & A

Q. How do steric effects from the tetramethyl group influence reactivity?

• Methodological Answer: Perform comparative studies with methyl-substituted analogs using Hammett σ_para values to quantify electronic effects. Analyze steric hindrance via X-ray crystallography or DFT-calculated Bürgi-Dunitz angles. Contrast reaction kinetics with unsubstituted derivatives .